Cas no 72038-55-2 (5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 72038-55-2
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 5271098
• Update Time: 2026-03-09

5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-methylpyridazin-3(2H)-one
• 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C5H6N2O2/c1-7-5(9)2-4(8)3-6-7/h2-3,8H,1H3
• InChI Key： JTEWEGJCDPOJFI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one

Introduction to 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 72038-55-2)

5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 72038-55-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyridazine class, which is well-documented for its role in various pharmacological applications. The presence of both hydroxyl and methyl substituents in its molecular structure contributes to its diverse reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The chemical structure of 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one consists of a six-membered ring containing two nitrogen atoms and one oxygen atom, with a hydroxyl group at the 5-position and a methyl group at the 2-position. This arrangement imparts specific electronic and steric properties that can influence its interactions with biological targets. The dihydropyridazine core is particularly interesting because it can serve as a basis for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, pyridazine derivatives have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one molecule has been studied for its potential to act as an intermediate in synthesizing more complex pharmacophores. Its ability to undergo further functionalization allows chemists to tailor its properties for specific biological activities.

One of the most compelling aspects of 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that can selectively inhibit certain kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one make it a viable candidate for such applications, as it can be modified to fit into the active sites of kinases and disrupt their function.

Recent studies have also explored the compound's potential in treating neurological disorders. The ability of 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one to interact with neurotransmitter receptors has been investigated, suggesting that it could have effects on mood regulation and cognitive function. This area of research is particularly exciting because it opens up possibilities for developing treatments for conditions such as depression and anxiety without the side effects associated with some current medications.

The synthesis of 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, which is crucial for large-scale pharmaceutical applications.

In addition to its pharmacological potential, 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one has been studied for its chemical stability and solubility characteristics. These properties are essential for determining how the compound behaves in different environments, such as within biological systems or during storage. Understanding these aspects helps in formulating effective drug delivery systems and ensures that the compound remains stable under various conditions.

The regulatory landscape for novel pharmaceutical compounds like 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one is stringent but well-established. Researchers must navigate through rigorous testing phases to demonstrate safety and efficacy before clinical trials can begin. The growing body of preclinical data on this compound suggests that it has the potential to meet these regulatory requirements and eventually reach patients who could benefit from its therapeutic effects.

As research continues to uncover new applications for 5-hydroxy-2-methyl-2,3-dihydropyridazin-3-one, collaborations between academic institutions and pharmaceutical companies are likely to increase. These partnerships can accelerate the translation of laboratory findings into market-ready drugs, bringing much-needed treatments to patients worldwide. The compound's versatility as a chemical scaffold ensures that it will remain a topic of interest for years to come.

In conclusion,5-hydroxy-2-methyl-2,3-dihydropyridazinone (CAS No 72038 -55 - 25) represents a promising area of research with significant implications for drug discovery and development . Its unique structural features , coupled with its potential biological activities , make it a valuable candidate for further exploration . As our understanding of its properties grows , so too does the likelihood that it will play an important role in future medical treatments .